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Compound of Interest

Compound Name: Boc-Phe-Ala-OMe

Cat. No.: B088747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of the dipeptide Boc-Phe-Ala-OMe. The information is curated for professionals in

the fields of chemical research, pharmacology, and drug development. All quantitative data is

presented in a structured format for clarity and ease of comparison. Detailed experimental

protocols, where available, are also provided.

Core Physicochemical Properties
Boc-Phe-Ala-OMe, or N-[(1,1-Dimethylethoxy)carbonyl]-L-phenylalanyl-L-alanine methyl ester,

is a protected dipeptide commonly used in peptide synthesis. Its physicochemical

characteristics are fundamental to its application in research and development.
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Property Value Source

Molecular Formula C₁₈H₂₆N₂O₅ PubChem CID: 10697741[1]

Molecular Weight 350.41 g/mol PubChem CID: 10697741[1]

Melting Point 103-104 °C ChemicalBook[2]

Appearance Solid (predicted) -

Solubility
Data not available in the

searched sources.
-

Optical Rotation
Data not available in the

searched sources.
-

Computed Properties:

Property Value Source

XLogP3 2.2 PubChem CID: 10697741[1]

Hydrogen Bond Donor Count 2 PubChem CID: 10697741[1]

Hydrogen Bond Acceptor

Count
5 PubChem CID: 10697741[1]

Rotatable Bond Count 8 PubChem CID: 10697741[1]

Exact Mass 350.184172 PubChem CID: 10697741[1]

Topological Polar Surface Area 93.7 Å² PubChem CID: 10697741[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of Boc-Phe-Ala-OMe
are not explicitly available in the reviewed literature. However, a general method for the

synthesis of similar dipeptides using dicyclohexylcarbodiimide (DCC) as a coupling agent can

be adapted.

General Synthesis Protocol for Boc-Dipeptide Methyl Esters:
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This protocol is a generalized procedure for the synthesis of a Boc-protected dipeptide methyl

ester, which can be applied to the synthesis of Boc-Phe-Ala-OMe.

Preparation of Alanine Methyl Ester Hydrochloride: L-Alanine is esterified with methanol in

the presence of thionyl chloride to protect the carboxyl group.

Coupling Reaction:

L-Alanine methyl ester hydrochloride (1 equivalent) is dissolved in chloroform.

N-methylmorpholine (NMM) (2.1 equivalents) is added at 0°C, and the mixture is stirred for

15 minutes.

A solution of Boc-L-phenylalanine (1 equivalent) in chloroform is added.

Dicyclohexylcarbodiimide (DCC) (1 equivalent) is added, and the reaction mixture is

stirred for 24 hours.

Workup and Purification:

The reaction mixture is filtered to remove the dicyclohexylurea (DCU) byproduct.

The filtrate is washed sequentially with 5% sodium bicarbonate (NaHCO₃) solution and

saturated sodium chloride (NaCl) solution.

The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and

concentrated under reduced pressure.

The crude product is purified by recrystallization from a mixture of chloroform and

petroleum ether.

Characterization Protocols:

While specific protocols for Boc-Phe-Ala-OMe are not detailed, standard analytical techniques

would be employed for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

recorded on a spectrometer (e.g., 300 or 500 MHz) using a deuterated solvent such as
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chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The chemical shifts, coupling

constants, and integration values would be used to confirm the structure of the dipeptide.

PubChem indicates the availability of a ¹³C NMR spectrum for this compound.[1]

Mass Spectrometry (MS): The molecular weight of the synthesized compound would be

confirmed using mass spectrometry. Techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Electrospray Ionization (ESI-MS) would be suitable. A GC-MS

spectrum is noted as being available on PubChem for Boc-Phe-Ala-OMe.[1]

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups present in the molecule, such as the amide and ester carbonyl groups, and

the N-H and C-H bonds.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the searched literature regarding the

biological activity or any associated signaling pathways of Boc-Phe-Ala-OMe. However,

research on other Boc-protected dipeptides suggests potential antimicrobial properties. For

instance, some Boc-protected phenylalanine and tryptophan-based dipeptides have

demonstrated broad-spectrum antibacterial activity, potentially through membrane

permeabilization.[3] Further research is required to determine if Boc-Phe-Ala-OMe exhibits

similar properties.

Visualizing Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and characterization

of Boc-Phe-Ala-OMe.
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Generalized Workflow for Boc-Phe-Ala-OMe Synthesis and Characterization
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Caption: Generalized workflow for the synthesis and characterization of Boc-Phe-Ala-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b088747?utm_src=pdf-body-img
https://www.benchchem.com/product/b088747?utm_src=pdf-body
https://www.benchchem.com/product/b088747?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. N-[(1,1-Dimethylethoxy)carbonyl]-L-phenylalanyl-L-alanine methyl ester | C18H26N2O5 |
CID 10697741 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. BOC-PHE-ALA-OME synthesis - chemicalbook [chemicalbook.com]

3. Boc-Protected Phenylalanine and Tryptophan-Based Dipeptides: A Broad Spectrum Anti-
Bacterial Agent - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Boc-Phe-Ala-OMe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088747#what-are-the-physicochemical-properties-of-
boc-phe-ala-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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